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Compound of Interest

Compound Name: Amorphispironone

Cat. No.: B1652116 Get Quote

IUPAC Name: (12R,13R,16S)-3',4'-dimethoxy-5,5-dimethylspiro[6,14,17-

trioxatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2(7),3,8-tetraene-13,6'-cyclohexa-2,4-

diene]-1',11-dione[1]

CAS Number: 139006-28-3[1]

Summary
Amorphispironone, also known as Amorphispironon E, is a natural product isolated from the

plant Amorpha fruticosa. While its chemical structure and basic identifiers have been

established, a comprehensive review of publicly available scientific literature reveals a

significant lack of in-depth research on this specific compound. It has been broadly categorized

as a cytotoxic agent, but detailed studies elucidating its biological mechanisms, specific

signaling pathways, and quantitative experimental data are not available.

Chemical Identification
A summary of the key chemical identifiers for Amorphispironone is provided in the table

below.
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Identifier Value

IUPAC Name

(12R,13R,16S)-3',4'-dimethoxy-5,5-

dimethylspiro[6,14,17-

trioxatetracyclo[8.7.0.02,7.012,16]heptadeca-

1(10),2(7),3,8-tetraene-13,6'-cyclohexa-2,4-

diene]-1',11-dione[1]

CAS Number 139006-28-3[1]

Molecular Formula C₂₃H₂₂O₇

Source Amorpha fruticosa (leaves and twigs)

Biological Activity
Information regarding the biological activity of Amorphispironone is scarce. It is mentioned in

literature as a "cytotoxic agent"; however, specific studies detailing its efficacy, the cell lines it

affects, or its mechanism of action are not present in the surveyed literature. The broader

context of research on Amorpha fruticosa indicates that the plant contains a variety of bioactive

compounds with potential medicinal properties, but Amorphispironone itself has not been a

focus of detailed investigation.

Availability of Experimental Data
A thorough search for experimental protocols, quantitative data, and signaling pathway

information related to Amorphispironone yielded no specific results. The core requirements

for an in-depth technical guide, including detailed methodologies for key experiments and

structured tables of quantitative data, cannot be fulfilled due to the absence of such information

in the public scientific domain.

Signaling Pathways and Experimental Workflows
As no studies detailing the mechanism of action or experimental investigation of

Amorphispironone were found, it is not possible to create diagrams for signaling pathways or

experimental workflows.
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In conclusion, while Amorphispironone has been identified and isolated, it remains a poorly

characterized compound. For researchers, scientists, and drug development professionals, this

represents an unexplored area of natural product chemistry and pharmacology. Further

investigation would be required to determine its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Amorphispironone: An Obscure Natural Product with
Limited Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1652116#amorphispironone-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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